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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1,6-Heptanediol. The information is curated for professionals in research and

development who require precise data for experimental design, formulation, and safety

assessments. This document includes tabulated quantitative data, detailed experimental

protocols for property determination, and visualizations of a key research application.

Physical and Chemical Properties
1,6-Heptanediol is a diol, an organic compound containing two hydroxyl (-OH) groups. Its

structure consists of a seven-carbon chain with hydroxyl groups at the terminal positions. This

structure imparts both hydrophilic and lipophilic characteristics to the molecule, influencing its

physical properties.

Quantitative Data Summary
The physical and chemical properties of 1,6-Heptanediol are summarized in the table below. It

is important to note that some reported values in the literature are estimates and may vary

between sources.
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Property Value Source(s)

Molecular Formula C₇H₁₆O₂ [1][2]

Molecular Weight 132.20 g/mol [1][2]

CAS Number 13175-27-4 [1][2]

Melting Point 44.24 °C (estimate) [1]

Boiling Point 233.16 °C (rough estimate) [1]

Density 0.9620 g/cm³ [1]

Refractive Index 1.450 [1]

Flash Point 111.5 ± 13.0 °C [1]

LogP (Octanol-Water Partition

Coefficient)
0.28 [1]

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for the application of 1,6-Heptanediol
in research and development. The following sections detail the standard methodologies for

measuring the key physical characteristics.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 1,6-Heptanediol is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A melting point apparatus equipped with a heating block, a thermometer or

temperature probe, and a viewing lens is used.
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Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is raised at a steady rate (e.g., 1-2 °C per minute) as the expected melting point

is approached.

Observation: The temperatures at which the substance first begins to melt (the first

appearance of liquid) and when the last solid crystal disappears are recorded as the melting

point range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus: A standard distillation setup is assembled, including a distillation flask, a

condenser, a receiving flask, and a thermometer.

Procedure: A sample of 1,6-Heptanediol is placed in the distillation flask along with boiling

chips to ensure smooth boiling. The apparatus is heated, and the temperature is monitored.

Measurement: The boiling point is the temperature at which the vapor of the boiling liquid

surrounds the thermometer bulb and remains constant during the distillation process. The

atmospheric pressure should also be recorded, as the boiling point is pressure-dependent.

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Apparatus: A pycnometer, a glass flask with a precise volume, and an analytical balance are

required.

Procedure:

The mass of the clean, dry, and empty pycnometer is determined.
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The pycnometer is filled with 1,6-Heptanediol (in its liquid state), ensuring no air bubbles

are present, and its mass is measured.

The mass of the pycnometer filled with a reference substance of known density (e.g.,

distilled water) is also determined.

Calculation: The density of 1,6-Heptanediol is calculated using the masses and the known

density of the reference substance.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. While specific

quantitative data for 1,6-heptanediol is scarce, its structural analog, 1,6-hexanediol, is soluble

in water, ethanol, and acetone, and slightly soluble in diethyl ether.[3]

Methodology: Shake-Flask Method

Preparation: A known amount of 1,6-Heptanediol is added to a known volume of the solvent

in a sealed flask.

Equilibration: The flask is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Analysis: The concentration of 1,6-Heptanediol in the saturated solution is determined using

an appropriate analytical technique, such as gas chromatography (GC) or high-performance

liquid chromatography (HPLC).

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material.

Methodology: Abbe Refractometer

Apparatus: An Abbe refractometer is used for this measurement.
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Procedure: A few drops of liquid 1,6-Heptanediol are placed on the prism of the

refractometer. The instrument is closed, and the light source is adjusted.

Measurement: The refractometer is adjusted until the dividing line between the light and dark

fields is sharp and centered in the crosshairs of the eyepiece. The refractive index is then

read from the instrument's scale. The temperature must be controlled and recorded as the

refractive index is temperature-dependent.

Flash Point Determination
The flash point of a volatile material is the lowest temperature at which its vapors will ignite

when given an ignition source.

Methodology: Closed-Cup Method (e.g., Pensky-Martens)

Apparatus: A closed-cup flash point tester, which consists of a sample cup with a lid that can

be opened to introduce an ignition source.

Procedure: The sample of 1,6-Heptanediol is placed in the cup and heated at a slow,

constant rate.

Measurement: At regular temperature intervals, an ignition source is introduced into the

vapor space above the liquid. The flash point is the lowest temperature at which a brief flash

is observed.

Application in Cell Biology: Probing Biomolecular
Condensates
While direct signaling pathway involvement of 1,6-Heptanediol is not extensively documented,

its close structural analog, 1,6-hexanediol, is a widely used tool in cell biology to study liquid-

liquid phase separation (LLPS).[4][5] LLPS is a process by which membraneless organelles, or

biomolecular condensates, are formed in cells. These condensates are involved in various

cellular processes, and their disruption is linked to disease. 1,6-Hexanediol is known to

dissolve these liquid-like condensates by disrupting the weak hydrophobic interactions that

hold them together.[5][6] This property allows researchers to investigate the nature and function

of these structures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7948595/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7898662/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7898662/
https://link.springer.com/article/10.1038/s44318-025-00431-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagrams illustrate the experimental workflow and the logical relationship of using

an aliphatic diol like 1,6-hexanediol (as a proxy for 1,6-heptanediol's potential application) to

study biomolecular condensates.
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Caption: Experimental workflow for studying biomolecular condensates using 1,6-hexanediol.
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Caption: Mechanism of 1,6-hexanediol-induced dissolution of biomolecular condensates.

Safety and Handling
A comprehensive understanding of the safety profile of 1,6-Heptanediol is essential for its

handling in a laboratory or industrial setting.

Hazard Identification
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Based on data for structurally similar compounds like 1,6-hexanediol, 1,6-heptanediol is
expected to have a low order of acute toxicity.[7] However, it may cause eye irritation.[8]

Contact with heated material can cause thermal burns.[7]

Handling and Storage
Handling: Use in a well-ventilated area.[6] Avoid contact with skin, eyes, and clothing.[9]

Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

[9]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[9] Keep the container tightly closed.[6]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[9]

Skin Contact: Flush skin with plenty of water. Remove contaminated clothing and wash

before reuse.[9]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen.[9]

Ingestion: Do NOT induce vomiting. If conscious and alert, rinse mouth and drink 2-4 cupfuls

of milk or water. Get medical aid.[9]

Fire Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[7]

Specific Hazards: Combustible liquid. In a fire, it may produce hazardous decomposition

products such as carbon monoxide and carbon dioxide.[7]

This guide provides a foundational understanding of the physical characteristics of 1,6-
Heptanediol. For specific applications, it is always recommended to consult the most recent

Safety Data Sheet (SDS) and relevant scientific literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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